![molecular formula C7H4F6N2O4S2 B131147 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine CAS No. 145100-50-1](/img/structure/B131147.png)
2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine
Overview
Description
2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine, also known as N-(2-Pyridyl)bis(trifluoromethanesulfonimide), is a reactive agent used for the conversion of lithium enolates of ketones to vinyl triflates . It is a white to cream to pale yellow or pink crystalline powder .
Synthesis Analysis
This compound has been synthesized by reacting 2-aminopyridine and triflic anhydride .Molecular Structure Analysis
The molecular formula of this compound is C7H4F6N2O4S2 . The IUPAC name is 1,1,1-trifluoro-N-(pyridin-2-yl)-N-trifluoromethanesulfonylmethanesulfonamide .Chemical Reactions Analysis
2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine is a reactive agent used for the conversion of lithium enolates of ketones to vinyl triflates .Physical And Chemical Properties Analysis
The melting point of this compound is between 36.0-43.0°C . It is sensitive to moisture and should be stored in a cool place, with the container kept tightly closed in a dry and well-ventilated place . It is incompatible with oxidizing agents and should be stored under inert gas . It hydrolyzes in water .Scientific Research Applications
Perovskite Solar Cells
This compound is used as an additive in the fabrication of perovskite solar cells. It helps in defect passivation and crystal control of perovskite films, which are prerequisites for high-performance and stable perovskite solar cells . The sulfonyl group and pyridine nitrogen synergistically passivate deep-level traps, while trifluoromethyl inhibits the evaporation of organic cations and enhances the hydrophobicity of the perovskite film .
Conversion of Lithium Enolates to Vinyl Triflates 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine is a reactive agent used for the conversion of lithium enolates of ketones to vinyl triflates . This reaction is important in organic synthesis as vinyl triflates are versatile intermediates in various transformations.
Synthesis of Aryl Triflates
This compound is also used as an intermediate in the synthesis of aryl triflates . Aryl triflates are valuable compounds in organic chemistry due to their reactivity and versatility.
Synthesis of Vinyl Triflates
In addition to the conversion of lithium enolates, this compound is also used in the synthesis of vinyl triflates . Vinyl triflates are useful in various organic reactions due to their ability to undergo palladium-catalyzed cross-coupling reactions.
Total Synthesis of Alkaloids
This compound has been used in the total synthesis of alkaloids such as (-)-porantheridine . Alkaloids are a class of naturally occurring organic compounds that mostly contain basic nitrogen atoms.
Trans Decahydroquinoline Alkaloid Synthesis
It is also used in the synthesis of the trans decahydroquinoline alkaloid (+)-219A . Decahydroquinoline alkaloids are a class of alkaloids that have shown a variety of biological activities.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine, also known as 1,1,1-Trifluoro-N-(pyridin-2-yl)-N-((trifluoromethyl)sulfonyl)methanesulfonamide, is lithium enolates of ketones . These are intermediates in various organic reactions and play a crucial role in the formation of carbon-carbon bonds.
Mode of Action
This compound acts as a reactive agent that converts lithium enolates of ketones into vinyl triflates . The trifluoromethylsulfonyl groups in the compound interact with the lithium enolates, facilitating the conversion .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the conversion of lithium enolates of ketones to vinyl triflates . This process is a key step in many organic synthesis reactions, including the total synthesis of certain alkaloids .
Pharmacokinetics
It’s important to note that the compound hydrolyzes in water , which could impact its stability and reactivity in aqueous environments.
Result of Action
The result of the action of 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine is the formation of vinyl triflates from lithium enolates of ketones . Vinyl triflates are versatile intermediates in organic synthesis, used in various coupling reactions and in the synthesis of complex organic molecules .
Action Environment
The action of 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine is influenced by environmental factors such as moisture. The compound is sensitive to moisture and should be stored in a cool, dry place . It’s also worth noting that the compound’s reactivity may be influenced by the presence of other substances in the reaction environment .
properties
IUPAC Name |
1,1,1-trifluoro-N-pyridin-2-yl-N-(trifluoromethylsulfonyl)methanesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F6N2O4S2/c8-6(9,10)20(16,17)15(5-3-1-2-4-14-5)21(18,19)7(11,12)13/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXLQEJHUQKKSRB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)N(S(=O)(=O)C(F)(F)F)S(=O)(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F6N2O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50336503 |
Source
|
| Record name | 1,1,1-Trifluoro-N-(pyridin-2-yl)-N-(trifluoromethanesulfonyl)methanesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50336503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine | |
CAS RN |
145100-50-1 |
Source
|
| Record name | 1,1,1-Trifluoro-N-(pyridin-2-yl)-N-(trifluoromethanesulfonyl)methanesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50336503 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine [Triflating Reagent] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main application of 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine in organic synthesis?
A1: 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine serves as a potent triflating agent in organic synthesis []. It effectively converts ketones into their corresponding vinyl triflates by reacting with either thermodynamic or kinetic enolates generated through deprotonation. This reagent also facilitates the formation of aryl triflates. []
Q2: How is 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine synthesized?
A2: The synthesis of 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine involves the reaction of 2-aminopyridine with triflic anhydride in the presence of pyridine []. This reaction proceeds at low temperatures and requires purification of the crude product, typically through distillation, to obtain pure 2-PyrNTf2. []
Q3: Can you provide an example of how 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine is used in total synthesis?
A3: In the first total synthesis of (±)-Saudin, 2-[N,N-Bis(trifluoromethylsulfonyl)amino]pyridine was crucial for generating a sterically hindered enol triflate []. This enol triflate was subsequently used in a Stille coupling reaction to introduce a furyl group, highlighting the reagent's utility in complex molecule synthesis. []
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